Cas no 7746-28-3 (3,6-Dimethyl-1H-indazole)

3,6-Dimethyl-1H-indazole structure
Product Name:3,6-Dimethyl-1H-indazole
3,6-Dimethyl-1H-indazole Properties
Names and Identifiers
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- 3,6-Dimethyl-1H-indazole
- 3,6-dimethyl-2H-indazole
- 1H-Indazole, 3,6-dimethyl-
- 3,6-dimethyl-1(2)H-indazole
- 3,6-Dimethyl-indazol
- AC1LBVJE
- AK136347
- KB-234352
- SureCN12247
- 3,6-Dimethyl-1H-indazole #
- 7746-28-3
- SCHEMBL13154871
- YELUYTLFUPWAIQ-UHFFFAOYSA-N
- DTXSID80343442
- SCHEMBL12247
-
- InChIKey: YELUYTLFUPWAIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H10N2/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3,(H,10,11)
- SMILES: CC1=CC2=NNC(=C2C=C1)C
Computed Properties
- Exact Mass: 146.0845
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 146.084398327g/mol
- Heavy Atom Count: 11
- Complexity: 147
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
3,6-Dimethyl-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A269002408-1g |
3,6-Dimethyl-1H-indazole |
7746-28-3 | 95% | 1g |
$420.16 | 2023-09-01 | |
Chemenu | CM150206-1g |
3,6-Dimethyl-1H-indazole |
7746-28-3 | 95% | 1g |
$482 | 2021-08-05 |
3,6-Dimethyl-1H-indazole Related Literature
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1. Back cover
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Jang-Yeon Hwang,Seung-Taek Myung,Ji Ung Choi,Chong Seung Yoon,Hitoshi Yashiro,Yang-Kook Sun J. Mater. Chem. A, 2017,5, 23671-23680
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Haili Li,Hongtao Li,Lin Li,Xitian Zhang J. Mater. Chem. C, 2015,3, 3702-3707
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Stepan A. Romanov,Ali E. Aliev,Anton S. Anisimov Nanoscale Horiz., 2019,4, 1158-1163
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6. Front cover
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Jiasong Zhong,Wei Xu,Qingli Chen,Shuo Yuan,Zhengguo Ji,Daqin Chen Dalton Trans., 2017,46, 9959-9968
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Seigo Araki,Masayoshi Nakano,Fumiko Sunaga,Mitsuru Hattori,Masahiro Nakano,Takeharu Nagai Analyst, 2020,145, 667-674
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Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
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